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Compound of Interest

Compound Name: 2-Methylhexanamide
CAS No.: 20923-63-1
Cat. No.: B1654000
Get Quote
. J

2-Methylhexanamide: A Review of Existing
Literature

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylhexanamide is a simple branched-chain fatty amide. While its chemical structure is
straightforward, a comprehensive review of publicly available literature reveals a notable
scarcity of in-depth research into its biological activities and potential therapeutic applications.
This technical guide summarizes the available information on 2-Methylhexanamide,
highlighting the current gaps in knowledge and potential avenues for future investigation.

Chemical and Physical Properties

Based on available data, the fundamental properties of 2-Methylhexanamide have been
characterized. A summary of these properties is presented in Table 1.
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Property Value Source

Molecular Formula C7H1sNO PubChem
Molecular Weight 129.20 g/mol PubChem
CAS Number 20923-63-1 PubChem

Reported as light brown

Appearance needles (recrystallized from [1]
ethanol)
Melting Point 62.2-62.8 °C [1]

Synthesis and Manufacturing

A documented method for the synthesis of 2-Methylhexanamide involves the reaction of 2-
methylhexanoic acid.[1] This procedure is part of a broader methodology for the Hofmann
rearrangement of carboxamides catalyzed by hypervalent iodine using Oxone as the terminal
oxidant.[1] While this provides a potential route for its preparation, detailed, large-scale
manufacturing protocols are not readily available in the reviewed literature.

Biological Activity and Pharmacological Profile

The existing literature on the specific biological effects of 2-Methylhexanamide is limited. The
compound is listed as commercially available from the Aurora Screening Library, suggesting its
potential inclusion in high-throughput screening campaigns.[1] However, the results of such
screenings, which would provide insights into its biological targets and activity, are not publicly
disclosed.

Several patents mention 2-methylhexanamide within broader Markush structures for
compounds with potential therapeutic activities, including:

o Neuronal Activity: A patent for compounds with neurotrophic activity includes a broad class of
structures that could encompass 2-methylhexanamide, although no specific data for this
compound is provided.

» Antibacterial Agents: Another patent on hydroxamic acid derivatives as antibacterial agents
lists numerous compounds, with the core structures bearing some resemblance to 2-
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methylhexanamide, but again, without specific data on its efficacy.

It is important to note that the inclusion of a compound within a patent's general formula does
not confirm its biological activity. Without specific experimental data, any potential
pharmacological role of 2-Methylhexanamide remains speculative.

Experimental Protocols

Detailed experimental protocols for assessing the biological activity of 2-Methylhexanamide
are not available in the public domain. To investigate its potential pharmacological effects,
standard assays relevant to the predicted therapeutic areas would need to be employed. For
example, to explore its potential neurological activity, researchers could utilize primary neuronal
cell cultures to assess effects on cell viability, neurite outgrowth, or synaptic function. For
potential anticonvulsant effects, animal models of seizures would be appropriate. Standard
enzymatic assays would be necessary to determine if it acts as an enzyme inhibitor.

Signaling Pathways and Mechanisms of Action

There is currently no information available in the reviewed literature regarding the signaling
pathways or specific molecular mechanisms of action of 2-Methylhexanamide. Elucidating
these would require significant further research, beginning with target identification and
validation studies.

Data Presentation

Due to the absence of quantitative data on the biological activity, toxicity, or pharmacokinetics
of 2-Methylhexanamide in the existing literature, no data tables for these parameters can be
presented.

Visualizations

As no signaling pathways or detailed experimental workflows involving 2-Methylhexanamide
have been described in the literature, the creation of Graphviz diagrams as requested is not
possible.

Conclusion
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This review of the existing literature indicates that 2-Methylhexanamide is a chemical entity
with established basic physical and chemical properties and a known synthetic route. However,
there is a profound lack of publicly available data regarding its biological activity, mechanism of
action, and potential for therapeutic use. Its inclusion in screening libraries and mention in
broad patent claims suggest some level of interest in its chemical space, but without published
results, its pharmacological profile remains unknown. For researchers, scientists, and drug
development professionals, 2-Methylhexanamide represents an unexplored molecule. Future
research efforts would need to begin with fundamental in vitro screening and target
identification to uncover any potential biological effects and pave the way for further
investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1654000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

